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Introduction
tert-Butyl 2-isopropylhydrazinecarboxylate (CAS No. 16689-35-3) is a hydrazine derivative

of significant interest in medicinal chemistry and organic synthesis. Its structural features make

it a valuable building block in the development of novel pharmaceutical compounds and other

complex organic molecules. A thorough understanding of its physical properties is fundamental

for its application in research and development, ensuring proper handling, reaction control, and

purification. This technical guide provides a detailed overview of the experimentally determined

melting and boiling points of tert-Butyl 2-isopropylhydrazinecarboxylate, along with

comprehensive experimental protocols for these determinations.

Physical Properties
The key physical properties of tert-Butyl 2-isopropylhydrazinecarboxylate are summarized

in the table below. These values are critical for predicting the compound's behavior under

various experimental conditions.
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Physical Property Value Notes

Melting Point 47-51 °C[1]

The compound is a white to

almost white crystalline powder

at room temperature.[1][2]

Boiling Point 80 °C at 0.6 mmHg[1]

The boiling point is reported at

reduced pressure, indicating

the compound may be

sensitive to higher

temperatures.

Experimental Methodologies
The following sections detail the standard experimental protocols for determining the melting

and boiling points of organic compounds like tert-Butyl 2-isopropylhydrazinecarboxylate.

Melting Point Determination
The melting point was determined using the capillary method with a melting point apparatus.[3]

[4][5][6][7][8]

Apparatus:

Mel-Temp apparatus or similar[4][5]

Capillary tubes (sealed at one end)[3][5]

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of tert-Butyl 2-isopropylhydrazinecarboxylate is

placed on a clean, dry surface and finely powdered using a mortar and pestle.[4][8]
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Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.[5][6]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation: The apparatus is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.[4] The sample is

observed through the magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the onset of melting. The temperature at which the last crystal melts is recorded as the

completion of melting. The melting point is reported as this range.[4]

Boiling Point Determination
The boiling point at reduced pressure was determined using a micro-boiling point method, likely

employing a Thiele tube or a similar apparatus adapted for vacuum.[9][10][11][12][13]

Apparatus:

Thiele tube or similar heating bath[9][10][11]

Small test tube

Capillary tube (sealed at one end)

Thermometer

Vacuum source and manometer

Heating mantle or Bunsen burner

Procedure:

Sample Preparation: A small volume (a few milliliters) of tert-Butyl 2-
isopropylhydrazinecarboxylate is placed into a small test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.orgchemboulder.com/Technique/Procedures/Meltingpt/Mel-Temp.shtml
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
http://nsmn1.uh.edu/miljanic/MeltingPointApparatus.pdf
http://nsmn1.uh.edu/miljanic/MeltingPointApparatus.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.timstar.co.uk/resource-hub/measuring-melting-point-and-using-a-thiele-tube.html
https://www.researchgate.net/profile/Syed-Ali-117/post/Volatile_nature_of_organic_compounds/attachment/59d6205cc49f478072e980bd/AS%3A271755707387905%401441803017737/download/boilingpoint.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.timstar.co.uk/resource-hub/measuring-melting-point-and-using-a-thiele-tube.html
https://www.benchchem.com/product/b177040?utm_src=pdf-body
https://www.benchchem.com/product/b177040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Apparatus Assembly: The test tube is attached to a thermometer, and the assembly is placed

in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The apparatus is

connected to a vacuum source and a manometer to maintain the desired pressure (0.6

mmHg).

Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a stream of bubbles.[9][10]

Observation and Data Recording: Heating is continued until a steady stream of bubbles

emerges from the capillary tube. The heat source is then removed, and the apparatus is

allowed to cool slowly. The temperature at which the bubbling stops and the liquid just begins

to be drawn into the capillary tube is recorded as the boiling point at that pressure.[9][10]

Experimental Workflow
The following diagram illustrates the general workflow for the determination of the physical

properties of a chemical sample.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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